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Compound of Interest

Compound Name: 4-Bromo-N,N,3-trimethylaniline

Cat. No.: B1589959 Get Quote

<4-Bromo-N,N,3-trimethylaniline: An In-depth Technical Guide for Drug Development and

Scientific Research

Core Compound Identification and Properties
4-Bromo-N,N,3-trimethylaniline, also known as 4-Bromo-N,N-dimethyl-m-toluidine, is a

substituted aniline with the chemical formula C9H12BrN.[1] It is registered under the CAS

number 50638-50-1.[2] This compound typically appears as a white to light yellow powder or

crystal.

A critical aspect for any researcher is understanding a compound's fundamental physical and

chemical characteristics. The table below summarizes the key properties of 4-Bromo-N,N,3-
trimethylaniline.
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Property Value

Molecular Formula C9H12BrN

Molecular Weight 214.11 g/mol

CAS Number 50638-50-1

Appearance White to Light yellow powder to crystal

Purity >98.0% (GC)(T)

Melting Point 52.0 to 56.0 °C

Boiling Point 264 °C (literature value)

Density
1.121 g/mL at 25 °C (literature value for a

related compound)

Sources:[3]

Synthesis and Manufacturing Insights
The synthesis of 4-Bromo-N,N,3-trimethylaniline is a multi-step process that requires careful

control of reaction conditions to ensure high purity and yield. While specific proprietary methods

may vary, a general synthetic approach can be inferred from established chemical principles.

A plausible synthetic route, illustrated in the workflow diagram below, involves the N,N-

dimethylation of 4-bromo-3-methylaniline. This precursor can be synthesized through the

bromination of 3-methylaniline, followed by the introduction of the two methyl groups onto the

nitrogen atom.

Caption: A conceptual synthetic workflow for 4-Bromo-N,N,3-trimethylaniline.

Alternative approaches to N,N-dimethylation of anilines include reductive amination using

formaldehyde and a reducing agent like sodium cyanoborohydride.[4] For instance, a known

method involves dissolving dimethylaniline in glacial acetic acid and gradually adding bromine

to achieve bromination, yielding the desired product upon dilution with water.[5]
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The unique structure of 4-Bromo-N,N,3-trimethylaniline, featuring a reactive bromine atom

and a tertiary amine, makes it a valuable building block in organic synthesis.

Pharmaceutical Intermediates: The bromine atom serves as a handle for various cross-

coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction of

diverse functional groups. This versatility is crucial in the construction of complex molecular

architectures required for novel therapeutic agents.[6]

Organic Electronics: Arylamine derivatives are integral components in the development of

organic light-emitting diode (OLED) materials.[6] The ability to functionalize 4-Bromo-N,N,3-
trimethylaniline allows for the fine-tuning of electronic properties, which is essential for

creating more efficient and durable electronic displays.[6]

Chemical Synthesis: The trimethylsilyl-protected analogue, 4-Bromo-N,N-

bis(trimethylsilyl)aniline, is used in the synthesis of hydrophilic conjugated porphyrin dimers

for photodynamic therapy and in the creation of functionalized organometallic polymers.

Safety, Handling, and Storage
Proper handling and storage of 4-Bromo-N,N,3-trimethylaniline are paramount to ensure

laboratory safety.

Hazard Identification: This compound is classified as harmful if swallowed, in contact with skin,

or if inhaled.[7] It is also known to cause skin and serious eye irritation.[7]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.

Ventilation: Use only outdoors or in a well-ventilated area.[7] Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[7]

Hygiene: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this

product.[7]

First Aid:
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If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

The following diagram outlines the logical flow for safe handling and emergency response.

Safe Handling Protocol Emergency Response

Assess Hazards

Wear Appropriate PPE

Use in Ventilated Area

Practice Good Hygiene

Exposure Occurs

Follow First Aid Measures

Seek Medical Attention Skin Contact Eye Contact Inhalation Ingestion

Click to download full resolution via product page

Caption: Protocol for safe handling and emergency response.

Conclusion
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4-Bromo-N,N,3-trimethylaniline is a versatile and valuable compound in the fields of drug

discovery, materials science, and organic synthesis. Its unique chemical properties, when

handled with the appropriate safety precautions, offer significant opportunities for innovation.

This guide provides a foundational understanding to support researchers and developers in

their work with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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